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Compound of Interest

Compound Name: Diisopropyl xanthogen disulfide

Cat. No.: B1670633

For Researchers, Scientists, and Mineral Processing Professionals

These application notes provide a comprehensive overview of the use of Diisopropyl
Xanthogen Disulfide (DIPX) as a collector in the froth flotation of sulfide minerals. This
document includes details on its mechanism of action, applications for various sulfide ores, and
protocols for its experimental evaluation.

Introduction to Diisopropyl Xanthogen Disulfide
(DIPX) as a Collector

Diisopropyl Xanthogen Disulfide, also known as diisopropy! dixanthogen, is a sulfur-
containing organic compound that serves as a collector in the froth flotation of sulfide minerals.
Collectors are specialized chemical reagents that selectively adsorb onto the surface of target
minerals, rendering them hydrophobic (water-repellent). This induced hydrophobicity allows the
mineral particles to attach to air bubbles and be carried to the surface of the flotation cell,
forming a froth that can be collected, while the unwanted gangue minerals remain in the pulp.

Xanthogen disulfides, including DIPX, are oxidation products of xanthates. They are known for
their strong collecting power and are often used for the flotation of sulfide minerals that are
difficult to float with simple xanthates. While less commonly cited in academic literature than
their xanthate precursors like Sodium Isobutyl Xanthate (SIBX) or Potassium Amyl Xanthate
(PAX), DIPX is recognized for its role as a potent collector in various mineral processing
applications.
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Mechanism of Action

The collecting action of diisopropyl xanthogen disulfide on sulfide mineral surfaces is
primarily attributed to a chemisorption process. The disulfide bond in the DIPX molecule can
interact with the metal ions on the sulfide mineral surface. This interaction leads to the
formation of a hydrophobic layer, which is essential for the attachment of the mineral particle to
air bubbles.

The general mechanism can be visualized as the DIPX molecule adsorbing onto the mineral
surface, with its non-polar isopropyl groups oriented outwards into the aqueous phase, thereby
creating a hydrophobic surface. The strength and selectivity of this adsorption depend on
various factors, including the type of sulfide mineral, the pH of the pulp, the presence of other
ions in the solution, and the overall electrochemical potential of the system.

Applications in Sulfide Mineral Flotation

Diisopropyl xanthogen disulfide is primarily used in the flotation of various sulfide ores,
including those of copper, lead, and zinc.

Copper Sulfide Ores

DIPX can be an effective collector for copper sulfide minerals such as chalcopyrite (CuFeSz),
bornite (CusFeSa4), and chalcocite (CuzS). In the flotation of these ores, DIPX is often used to
enhance the recovery of copper minerals, particularly in complex ore bodies where selectivity
against iron sulfides like pyrite is crucial. The selection of DIPX over other collectors may be
driven by the need for a stronger, more robust collector to achieve desired recovery rates. The
performance of collectors is often evaluated by comparing recovery and grade percentages
under various conditions. For instance, in some copper sulfide flotation studies, mixed collector
systems are employed to optimize performance. A combination of collectors can sometimes
yield better results than a single collector.[1]

Lead-Zinc Sulfide Ores

In the differential flotation of lead-zinc ores, where galena (PbS) is typically floated first,
followed by the activation and flotation of sphalerite (ZnS), DIPX can be employed as a
collector for galena. Its strong collecting power can be advantageous in achieving high lead
recoveries. For sphalerite flotation, which usually requires activation with copper sulfate, a
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suitable collector is necessary to ensure efficient recovery. While specific data for DIPX in
sphalerie flotation is limited, xanthates, in general, are commonly used.

Complex Sulfide Ores

For complex sulfide ores containing a mixture of copper, lead, zinc, and iron sulfides, the
selective separation of each valuable mineral is a significant challenge. The choice of collector,
or a combination of collectors, is critical. The robust nature of DIPX may be beneficial in these
scenarios, potentially in combination with other more selective collectors and a carefully
controlled reagent scheme including depressants and activators.

Quantitative Data on Collector Performance

While specific quantitative data for diisopropyl xanthogen disulfide is not extensively
available in publicly accessible literature, the following tables provide representative data for
commonly used xanthate collectors in the flotation of copper and lead-zinc sulfide ores. This
data can serve as a benchmark for evaluating the performance of DIPX in laboratory and pilot-
scale studies.

Table 1: Representative Flotation Performance of Xanthate Collectors on Copper Sulfide Ores
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. Collector Copper
MinerallO Collector Copper Referenc
Dosage pH Recovery
re Type Type Grade (%) e
(9lt) (%)
25-35
Copper SIBX &
_ (SIBX) &8  10-11.8 86.2 14.1 [1]
Sulfide Ore DMDT
(DMDT)
Sodium
Isopropyl
. Xanthate
Chalcopyrit 6.5 (SIPX) Not Not
(SIPX) & N 88.87 N [2]
e ) & 5 (Ester)  Specified Specified
Acetoaceti
c Acid n-
Octyl Ester
Ternary
Copper mixture
_ 11.33 87.73 20.08 [3]
Sulfide Ore  (ADD, BX,
EX)

Note: SIBX = Sodium Isobutyl Xanthate, DMDT = 2, 5-Dimercapto-1, 3, 4-thiadiazole, ADD =
Ammonium Dibutyl Dithiophosphate, BX = Butyl Xanthate, EX = Ethyl Xanthate. The data
presented is from different studies and ore types and should be used for comparative purposes
only.

Table 2: Representative Flotation Performance of Collectors on Lead-Zinc Sulfide Ores

. Collector Metal
Mineral/lO Collector Metal Referenc
Dosage pH Recovery
re Type Type Grade (%) e
(9lt) (%)
Lead-Zinc PEX & 100-120 Not Not
| 8.5 (for Pb) i N [4]
Sulfide Ore  Aero 404 (PEX) Specified Specified
Lead-Zinc 10.5 (for Not Not
] PAX 80-100 - » [4]
Sulfide Ore Zn) Specified Specified
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Note: PEX = Potassium Ethyl Xanthate, PAX = Potassium Amyl Xanthate. The data is
indicative of typical reagent concentrations and pH conditions.

Experimental Protocols

The following protocols provide a general framework for conducting laboratory flotation tests to
evaluate the performance of diisopropyl xanthogen disulfide as a collector for sulfide
minerals.

Ore Sample Preparation

e Crushing and Grinding: Crush the ore sample to a suitable size (e.g., -10 mesh). A
representative subsample is then ground in a laboratory ball mill with a specific pulp density
(e.g., 60-70% solids) to achieve a target particle size distribution (e.g., 80% passing 75 pm).

o Mineralogical Analysis: Characterize the ground ore to determine the head grade of the
valuable minerals and the degree of liberation.

Laboratory Flotation Procedure

o Pulp Preparation: Prepare a slurry in a laboratory flotation cell (e.g., a Denver-type cell) with
a specific pulp density (e.g., 30-35% solids).

e pH Adjustment: Adjust the pulp pH to the desired level using appropriate reagents (e.g., lime
for alkaline conditions, sulfuric acid for acidic conditions). Allow the pulp to condition for a set
period (e.g., 2-5 minutes).

o Depressant/Activator Addition (if required):

o For differential flotation of lead-zinc ores, add a depressant for sphalerite and pyrite (e.g.,
sodium cyanide or zinc sulfate) during the lead flotation stage. Condition for 5-10 minutes.

o For sphalerite flotation, add an activator (e.g., copper sulfate) to the pulp after the lead
flotation stage. Condition for 5-10 minutes.

o Collector Addition: Add the desired dosage of diisopropyl xanthogen disulfide (DIPX) to
the pulp. It is advisable to prepare a fresh solution or emulsion of the collector. Condition the
pulp for a sufficient time (e.g., 5-15 minutes) to allow for collector adsorption.
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o Frother Addition: Add a frother (e.g., MIBC or pine oil) to the pulp and condition for a shorter
period (e.g., 1-2 minutes).

 Flotation: Introduce air into the flotation cell at a controlled flow rate to generate a stable
froth. Collect the froth concentrate for a predetermined time (e.g., 5-15 minutes).

» Product Handling and Analysis: Filter, dry, and weigh the concentrate and tailings. Analyze
the products for their metal content to calculate the recovery and grade.

Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate key processes and
relationships in sulfide mineral flotation using DIPX.
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Caption: Adsorption mechanism of DIPX on a sulfide mineral surface.
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Laboratory Flotation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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